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Compound of Interest

Compound Name: Boc-D-Asp-OFm

Cat. No.: B12092058

For immediate release: This technical guide provides an in-depth overview of Boc-D-
Asp(OFm)-OH, a crucial building block in modern peptide synthesis, for researchers, scientists,
and professionals in drug development. This document outlines its chemical properties,
applications, and a generalized protocol for its use in solid-phase peptide synthesis.

Core Compound Details

N-tert-butoxycarbonyl-D-aspartic acid B-(9-fluorenylmethyl) ester, commonly abbreviated as
Boc-D-Asp(OFm)-OH, is a derivative of the non-proteinogenic amino acid D-aspartic acid. It is
widely utilized in solid-phase peptide synthesis (SPPS) to incorporate a D-aspartic acid residue
into a peptide sequence. The molecule features two key protecting groups: the tert-
butyloxycarbonyl (Boc) group on the a-amino group and the 9-fluorenylmethyl (Fm) ester on
the B-carboxyl group of the side chain. This strategic protection prevents unwanted side
reactions during the stepwise assembly of the peptide chain.[1]

Below is a summary of the key quantitative data for Boc-D-Asp(OFm)-OH:
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Property Value References
CAS Number 123417-19-6 [2][3]
Molecular Formula C23H25N06 [21[31141[5][6]
Molecular Weight 411.5 g/mol [21[71[8]
Appearance White powder [2][8]

Purity >95% - 99% (HPLC) [2][3]1[6]
Melting Point 139 - 141 °C [2]

Storage Conditions 0-8°C [2][8]

Applications in Research and Drug Development

The primary application of Boc-D-Asp(OFm)-OH is as a monomer unit in the synthesis of
peptides.[2] Its utility spans several areas of research:

o Peptide Synthesis: It serves as a key building block for the creation of complex peptides with
specific biological functions.[2] The Boc and OFm protecting groups allow for controlled,
sequential addition of amino acids.[1]

e Drug Development: Derivatives of Boc-D-Asp(OFm)-OH are explored in pharmaceutical
research for the development of novel drugs.[2] Peptides synthesized using this compound
can be designed to target specific receptors or enzymes.[1]

e Enzyme Studies: This compound has been used in the synthesis of peptides to study
aspartic acid proteases, which are enzymes that cleave peptide bonds. This is significant for
understanding enzyme mechanisms and for the development of enzyme inhibitors.[1]

e Bioconjugation: It is utilized in processes to attach biomolecules to other molecules or
surfaces, which can enhance the efficacy of therapeutics and diagnostics.[2]

Experimental Protocols: Generalized Solid-Phase
Peptide Synthesis (SPPS)
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The following is a generalized workflow for the use of Boc-D-Asp(OFm)-OH in solid-phase
peptide synthesis. Specific conditions and reagents may vary depending on the peptide
sequence and the solid support used.

1. Resin Preparation:
Start with a suitable resin, such as a methylbenzhydrylamine (MBHA) resin.[4]
Swell the resin in an appropriate solvent, typically dimethylformamide (DMF).
. First Amino Acid Coupling:

If Boc-D-Asp(OFm)-OH is not the C-terminal amino acid, the first amino acid is attached to
the resin.

The Boc-protected amino acid is pre-activated using a coupling agent like N,N,N",N'-
tetramethyl-O-(1H-benzotriazol-1-yl)uronium hexafluorophosphate (HBTU) in the presence
of a base such as N,N-diisopropylethylamine (DIPEA) in DMF.[4]

The activated amino acid is then reacted with the resin until coupling is complete.
. Capping (Optional):

To block any unreacted amino groups on the resin and prevent the formation of deletion
sequences, a capping step with acetic anhydride can be performed.

. Boc Deprotection:

The Boc protecting group is removed from the N-terminus of the resin-bound amino acid
using an acid, typically trifluoroacetic acid (TFA) in dichloromethane (DCM).[9]

The resin is then washed to remove excess TFA and byproducts.
. Neutralization:

The resulting TFA salt of the amino group is neutralized with a base, such as DIPEA in DMF,
to yield the free amine, which is ready for the next coupling step.[9]
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6. Subsequent Amino Acid Couplings:

e The cycle of deprotection, neutralization, and coupling is repeated for each subsequent
amino acid, including Boc-D-Asp(OFm)-OH, until the desired peptide sequence is
assembled.

7. Cleavage from Resin and Final Deprotection:

e Once the peptide synthesis is complete, the peptide is cleaved from the resin, and the side-
chain protecting groups (including the OFm group) are removed. This is typically achieved
using a strong acid such as hydrofluoric acid (HF) or trifluoromethanesulfonic acid (TFMSA).

[9]

e Scavengers, such as cresol or thioanisole, are often added to the cleavage cocktail to
prevent side reactions.

8. Purification and Analysis:

e The crude peptide is precipitated, washed, and then purified, typically by reverse-phase
high-performance liquid chromatography (RP-HPLC).

e The final product is analyzed by mass spectrometry and other analytical techniques to
confirm its identity and purity.

Visualizing the Chemistry

To better understand the role of Boc-D-Asp(OFm)-OH in peptide synthesis, the following
diagrams illustrate its structure and the general workflow of SPPS.

Caption: Structure of Boc-D-Asp(OFm)-OH with protecting groups.

Caption: Generalized workflow for Solid-Phase Peptide Synthesis (SPPS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Boc-D-Asp(OFm)-OH: A Comprehensive Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12092058#boc-d-asp-ofm-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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